Cas no 4444-71-7 (1-Butanamine,N,N-dipropyl-)

1-Butanamine,N,N-dipropyl- structure
1-Butanamine,N,N-dipropyl- structure
Product Name:1-Butanamine,N,N-dipropyl-
CAS No:4444-71-7
MF:C10H23N
MW:157.296323060989
CID:325440
PubChem ID:521159
Update Time:2025-04-19

1-Butanamine,N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N,N-dipropyl-
    • N,N-dipropylbutan-1-amine
    • N,N-dipropylbutylamine
    • Butyl di-n-propylamine
    • Butyl dipropyl amine
    • SCHEMBL219200
    • 4444-71-7
    • VJIRBKSBSKOOLV-UHFFFAOYSA-N
    • N,N-Dipropyl-1-butanamine
    • N,N-Dipropyl-1-butanamine #
    • DTXSID90334568
    • 1-Butanamine, N,N-dipropyl-
    • dipropylbutylamine
    • Inchi: 1S/C10H23N/c1-4-7-10-11(8-5-2)9-6-3/h4-10H2,1-3H3
    • InChI Key: VJIRBKSBSKOOLV-UHFFFAOYSA-N
    • SMILES: N(CCC)(CCC)CCCC

Computed Properties

  • Exact Mass: 157.18319
  • Monoisotopic Mass: 157.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24

1-Butanamine,N,N-dipropyl- Security Information

  • Hazardous Material transportation number:2733
  • HazardClass:3.1
  • PackingGroup:II
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